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Compound of Interest

Compound Name: 2,5-Dimethoxyphenol

Cat. No.: B092355

In-Depth Technical Guide: 2,5-Dimethoxyphenol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2,5-Dimethoxyphenol, a
significant chemical compound with applications in various research and development sectors.
This document outlines its core chemical properties, synthesis, and potential biological
significance, supported by experimental data and methodologies.

Core Chemical Identity
CAS Number: 18113-18-3[1][2][3][4]
Molecular Formula: CsH1003[1][2][3][4]
Synonyms: Phenol, 2,5-diMethoxy-

Molecular Weight: 154.17 g/mol [1]

Physicochemical Properties

A summary of the key physicochemical properties of 2,5-Dimethoxyphenol is presented in the
table below. This data is crucial for its handling, formulation, and application in experimental
settings.
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Property Value Source

Colorless to light yellow or light

Appearance _
orange clear liquid
Purity =298% [1][3]
Boiling Point 135 °C at 15 mmHg
Flash Point 117 °C
Specific Gravity (20/20) 1.19
Refractive Index 1.55
Slightly soluble (7.6 g/L at 25
Solubility gy (769 [2]
OC)
Maximum Absorption
305 nm [2]
Wavelength (Amax)
pKa 9.59 + 0.10 (Predicted) [2]

Synthesis and Experimental Protocols

While specific, detailed experimental protocols for the synthesis of 2,5-Dimethoxyphenol are
not readily available in the provided search results, a general understanding of its chemical
class suggests that it can be synthesized through the methoxylation of a corresponding
dihydroxyphenol or the hydroxylation of a dimethoxybenzene derivative. These types of
reactions are fundamental in organic chemistry and would typically involve standard laboratory
techniques for aromatic substitution and functional group manipulation.

A generalized workflow for a potential synthesis and purification process is outlined below.
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Caption: Generalized workflow for the synthesis and purification of 2,5-Dimethoxyphenol.

Biological Significance and Signaling Pathways

2,5-Dimethoxyphenol belongs to the class of methoxybenzenes and phenols, compounds
which are known to exhibit a range of biological activities.[4] As a substituted phenol, it
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possesses antioxidant potential due to the hydroxyl group, which can act as a hydrogen donor
to scavenge free radicals. The methoxy groups can modulate its lipophilicity and metabolic
stability, which are critical parameters in drug design.

Further research is required to elucidate the specific signaling pathways in which 2,5-
Dimethoxyphenol may be involved. However, based on its structural similarity to other
biologically active phenols and methoxybenzenes, a hypothetical involvement in cellular
signaling can be postulated.
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Caption: Postulated antioxidant mechanism of 2,5-Dimethoxyphenol in cellular signaling.

Applications in Research and Drug Development

Given its chemical structure, 2,5-Dimethoxyphenol serves as a valuable building block in
organic synthesis. Its functional groups—a hydroxyl and two methoxy groups on a benzene
ring—allow for a variety of chemical modifications, making it a versatile precursor for the
synthesis of more complex molecules, including potential pharmaceutical agents and other fine
chemicals. Its classification includes being a building block in the categories of ethers and
phenols.

Safety and Handling

According to available safety data, 2,5-Dimethoxyphenol is known to cause skin and serious
eye irritation. Standard laboratory safety protocols, including the use of personal protective
equipment such as gloves and safety glasses, should be strictly followed when handling this
compound. It is recommended to wash thoroughly after handling and to have appropriate first-
aid measures in place. For detailed safety information, refer to the Safety Data Sheet (SDS)
provided by the supplier. The compound should be stored at room temperature, preferably in a
cool and dark place.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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